Cas no 1263210-41-8 (3-Benzyl-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid)

• Product Name: 3-Benzyl-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• CAS No: 1263210-41-8
• MF: C₁₈H₁₂N₂O₃S
• MW: 336.364482879639
• CID: 5148779
• Update Time: 2023-08-24

3-Benzyl-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid
• 3-Benzyl-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-Benzyl-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid

• Inchi： 1S/C18H12N2O3S/c21-18(22)12-10-13(15-7-4-8-24-15)19-17-16(12)14(20-23-17)9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,21,22)
• InChI Key： LHONFQLFGGCQHC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C(=N1)ON=C2CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: 3.8
• Topological Polar Surface Area: 105